(4-(2-(4-fluorophenyl)cyclopropanecarbonyl)piperazin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone

• IUPAC Name: [2-(4-fluorophenyl)cyclopropyl]-[4-(2-methyl-5-phenylpyrazole-3-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C25H25FN4O2/c1-28-23(16-22(27-28)18-5-3-2-4-6-18)25(32)30-13-11-29(12-14-30)24(31)21-15-20(21)17-7-9-19(26)10-8-17/h2-10,16,20-21H,11-15H2,1H3
• InChI Key: XHADQFVJCBTJAR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N3CCN(CC3)C(=O)C4CC4C5=CC=C(C=C5)F
• Molecular Formula: C25H25FN4O2
• Molecular Weight: 432.5 g/mol
• CAS No.: 1210836-79-5

Description

The compound “(4-(2-(4-fluorophenyl)cyclopropanecarbonyl)piperazin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone” is a hybrid molecule featuring a piperazine core linked to two pharmacologically relevant moieties: a 4-fluorophenyl-substituted cyclopropanecarbonyl group and a 1-methyl-3-phenylpyrazole unit.

Biological Activity

The compound (4-(2-(4-fluorophenyl)cyclopropanecarbonyl)piperazin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including structure-activity relationships, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{25}FN_2O_3$, with a molecular weight of 444.5 g/mol. Its structure features a piperazine ring, a cyclopropanecarbonyl moiety, and a pyrazole fragment, which contribute to its biological properties. The presence of the fluorophenyl group is particularly noteworthy as it can enhance the compound's binding affinity to various biological targets.

The biological activity of this compound is hypothesized to involve interactions with specific molecular targets such as enzymes or receptors. The unique structural features allow for potential modulation of key signaling pathways involved in various diseases. For instance:

• Inhibition of Enzymatic Activity : The pyrazole moiety is known to participate in enzyme inhibition, particularly in pathways related to inflammation and cancer.
• Receptor Binding : The piperazine ring may facilitate binding to neurotransmitter receptors, suggesting potential applications in neuropharmacology.

Antioxidant and Anti-inflammatory Properties

Recent studies have indicated that derivatives of pyrazole compounds exhibit significant antioxidant and anti-inflammatory activities. For example, molecular docking simulations have shown that similar compounds can effectively inhibit pro-inflammatory cytokines and reactive oxygen species (ROS) production, which are critical in inflammatory responses .

Anticancer Activity

Preliminary data suggest that compounds with similar structural frameworks possess anticancer properties. They may induce apoptosis in cancer cells through the modulation of apoptotic pathways and inhibition of cell proliferation . The mechanism often involves the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors.

Case Studies

• Study on Pyrazole Derivatives : Research conducted on various pyrazole derivatives demonstrated their effectiveness against cancer cell lines, showing IC50 values in the low micromolar range. These compounds were found to inhibit cell migration and invasion, indicating their potential as therapeutic agents .
• Molecular Docking Studies : A series of docking studies revealed that similar compounds could effectively bind to targets involved in inflammation and cancer progression, supporting their role as dual-action agents .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The following table summarizes key modifications that influence its efficacy:

Structural Feature	Modification	Effect on Activity
Fluorophenyl Group	Presence/absence	Enhances binding affinity
Piperazine Ring	Substituents on nitrogen	Alters receptor selectivity
Cyclopropanecarbonyl Moiety	Variations in carbon chain length	Modulates lipophilicity and metabolic stability

Comparison with Similar Compounds

Key Observations :

Cyclopropane’s ring strain may also influence metabolic stability, a feature absent in linear linkers .

Trifluoromethyl groups (e.g., Compound 5 ) offer stronger electron-withdrawing effects than fluorine, which could alter electronic interactions with biological targets.

Synthetic Pathways :

• The target compound’s synthesis may involve piperazine acylation with cyclopropanecarbonyl chloride, analogous to bromoethyl intermediate coupling in .
• Unlike tetrazole-thiol derivatization in , the pyrazole unit here is pre-functionalized, suggesting a divergent route.

Fluorophenyl-Containing Analogues

Table 2: Fluorinated Derivatives

Compound Name	Fluorine Position	Partner Moieties	Structural Insights
Target Compound	4-fluorophenyl	Cyclopropane, pyrazole	Synergistic effects of fluorine (electron-withdrawing) and cyclopropane (rigidity)
3-(4-Fluorophenyl)-1-(1-(4-fluorophenyl)-3,3,3-trifluoroprop-1-en-1-yl)-5-fluoro-1H-pyrazole	4-fluorophenyl (multiple)	Trifluoropropenyl, pyrazole	High fluorination increases hydrophobicity and resistance to oxidative metabolism
4-[(4-Chlorophenyl)(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-carboxamide	None (chlorophenyl present)	Pyrazole-carboxamide	Chlorine’s larger atomic radius may sterically hinder target binding vs. fluorine

Key Observations :

• Fluorine vs. Chlorine : Fluorine’s smaller size and higher electronegativity in the target compound may allow tighter binding to aromatic pockets in enzymes compared to bulkier chlorophenyl groups (e.g., ).
• Multi-Fluorinated Systems : Compounds like exhibit enhanced metabolic stability but may suffer from reduced solubility, whereas the target compound’s single fluorine balances lipophilicity and bioavailability.

Q & A

Q. What synthetic strategies are recommended for constructing the pyrazole-piperazine hybrid core of this compound?

The synthesis typically involves multi-step reactions. Key steps include:

• Pyrazole core formation : Condensation of hydrazines with diketones or β-ketoesters, followed by functionalization at the 5-position (e.g., via Vilsmeier–Haack reaction) to introduce the methanone group .
• Piperazine-cyclopropane linkage : Acylation of the piperazine nitrogen with cyclopropanecarbonyl chloride derivatives. Fluorophenyl-substituted cyclopropane precursors can be synthesized via [2+1] cycloaddition using diazo compounds .
• Coupling : Use of peptide coupling reagents (e.g., EDC/HOBt) to connect the pyrazole and piperazine moieties . Critical considerations: Monitor intermediates via LC-MS to avoid side products like over-acylation or ring-opening of the cyclopropane .

Q. How can the crystal structure of this compound be resolved, and what software tools are essential for refinement?

• Data collection : Single-crystal X-ray diffraction (SCXRD) is preferred. Ensure crystals are grown via slow evaporation in solvents like dioxane or DCM .
• Refinement tools : Use SHELXL for small-molecule refinement. Key parameters to optimize include displacement ellipsoids for the fluorophenyl group and torsional angles in the piperazine ring .
• Validation : Check for R-factor convergence (<5%) and validate hydrogen bonding using Mercury software. SHELXL’s TWIN/BASF commands can address twinning in low-symmetry space groups .

Q. What spectroscopic methods are most effective for characterizing intermediates and the final compound?

• NMR : ¹H/¹³C NMR to confirm regioselectivity in pyrazole substitution (e.g., 1-methyl vs. 3-phenyl positions). ¹⁹F NMR is critical for verifying the fluorophenyl group’s integrity .
• Mass spectrometry : High-resolution MS (HRMS) to distinguish between isobaric fragments, particularly for cyclopropane-containing ions .
• IR : Monitor carbonyl stretching frequencies (~1650–1700 cm⁻¹) to confirm acylation success .

Advanced Research Questions

Q. How can computational methods elucidate the electronic properties and reactivity of this compound?

• Wavefunction analysis : Use Multiwfn to map electrostatic potential (ESP) surfaces, identifying nucleophilic/electrophilic regions. The fluorophenyl group’s electron-withdrawing effect can reduce ESP values by ~15 kcal/mol compared to non-fluorinated analogs .
• Reactivity prediction : DFT calculations (e.g., B3LYP/6-31G*) to assess cyclopropane ring strain and susceptibility to ring-opening reactions under acidic conditions .

Q. What strategies can resolve contradictions between experimental data and computational models?

• Case example : If SCXRD shows a distorted piperazine ring while DFT predicts planarity, consider solvent effects or crystal packing forces. Re-optimize the computational model using implicit solvation (e.g., SMD) .
• Statistical validation : Compare bond lengths/angles across multiple crystal structures (e.g., Cambridge Structural Database) to identify systematic deviations .

Q. How do structural modifications (e.g., fluorophenyl vs. chlorophenyl) impact biological activity?

• SAR studies : Replace the 4-fluorophenyl group with other halogens (e.g., Cl, Br) and assess inhibitory potency against targets like carbonic anhydrase (CA). Fluorine’s electronegativity enhances CA binding affinity by ~2-fold compared to chlorine, as shown in analogs .
• Crystallographic evidence : Fluorine’s smaller van der Waals radius (1.47 Å vs. Cl: 1.75 Å) reduces steric hindrance in active-site binding .

Q. What experimental controls are critical when analyzing biological activity in vitro?

• Counter-screening : Test against off-target enzymes (e.g., prostaglandin synthases) to confirm selectivity. Use known inhibitors (e.g., acetazolamide for CA) as positive controls .
• Solvent artifacts : Ensure DMSO concentrations are <0.1% to avoid false positives in cell-based assays .

Methodological Recommendations

• Synthetic optimization : Employ Design of Experiments (DoE) to optimize reaction conditions (e.g., temperature, catalyst loading) for cyclopropane formation .
• Data reproducibility : Archive raw diffraction data (e.g., .hkl files) and refinement logs in repositories like Zenodo for peer validation .